N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propylpiperidin-4-amine
• InChI: InChI=1S/C19H32N2O2/c1-5-11-21-13-9-17(10-14-21)20(2)12-8-16-6-7-18(22-3)19(15-16)23-4/h6-7,15,17H,5,8-14H2,1-4H3
• InChI Key: FQMOMXJPUYBVAU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)N(C)CCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C19H32N2O2
• Molecular Weight: 320.5 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine, also known as Fentanyl, is a powerful synthetic opioid drug that is used for pain management. Fentanyl is a highly potent drug that is commonly used in medical settings for pain management and anesthesia. It is also used illicitly as a recreational drug due to its powerful effects.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine works by binding to specific receptors in the brain and spinal cord, known as mu-opioid receptors. This binding results in the suppression of pain signals, which leads to pain relief. N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine also has other effects on the body, including sedation, euphoria, and respiratory depression.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine has several biochemical and physiological effects on the body. N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine affects the central nervous system, resulting in pain relief, sedation, and respiratory depression. N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine also affects the cardiovascular system, causing a decrease in blood pressure and heart rate. N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine can also cause gastrointestinal effects, including nausea and vomiting.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine has several advantages for use in lab experiments. It is a highly potent drug that can be used in small quantities, making it ideal for experiments that require precise dosing. N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine is also readily available and can be easily synthesized. However, the use of N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine in lab experiments is limited due to its potential for abuse and addiction. Additionally, the use of N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine in lab experiments requires specialized knowledge and equipment.

Future Directions

There are several future directions for research on N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine. One area of research is the development of new synthetic opioids that are less addictive and have fewer side effects than N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine. Another area of research is the development of new pain management strategies that do not rely on opioids. Additionally, there is a need for research on the long-term effects of N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine use and the potential for addiction and withdrawal.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine is synthesized from precursor chemicals using various chemical reactions. The synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine involves the use of several chemicals, including aniline, acetic anhydride, and N-methyl-4-piperidone. The synthesis process is complex and requires specialized knowledge and equipment. The synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine is strictly regulated due to its potential for abuse and addiction.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine has been extensively studied for its potential medical applications. N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine is commonly used in medical settings for pain management, particularly for patients with chronic pain or those undergoing surgery. N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-1-propyl-4-piperidinamine is also used in emergency medicine to manage severe pain and for anesthesia during surgery.